Cas no 2580188-25-4 (3-(Piperidin-4-yl)pyrrolidin-3-ol)

• Product Name: 3-(Piperidin-4-yl)pyrrolidin-3-ol
• CAS No: 2580188-25-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6527148
• PubChem ID: 165886360
• Update Time: 2025-10-29

3-(Piperidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-yl)pyrrolidin-3-ol
• EN300-27718825
• 2580188-25-4
• 3-(Piperidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C9H18N2O/c12-9(3-6-11-7-9)8-1-4-10-5-2-8/h8,10-12H,1-7H2
• InChI Key： GMBNQULSTZCPIS-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)C1CCNCC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.3Ų

Additional information on 3-(Piperidin-4-yl)pyrrolidin-3-ol

Comprehensive Overview of 3-(Piperidin-4-yl)pyrrolidin-3-ol (CAS No. 2580188-25-4)

3-(Piperidin-4-yl)pyrrolidin-3-ol (CAS No. 2580188-25-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of both piperidine and pyrrolidine rings, offers a versatile scaffold for drug discovery and development. Its molecular formula and precise structure make it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas.

The growing interest in 3-(Piperidin-4-yl)pyrrolidin-3-ol is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly intrigued by its potential as a pharmacophore, a term often searched in conjunction with drug design and medicinal chemistry. The compound's ability to modulate neurotransmitter systems, such as dopamine and serotonin, aligns with current trends in addressing mental health conditions like depression and anxiety—topics that dominate healthcare discussions globally.

From a synthetic chemistry perspective, 3-(Piperidin-4-yl)pyrrolidin-3-ol presents intriguing challenges and opportunities. Its stereochemistry (another high-search-volume keyword) plays a critical role in its biological activity, making enantioselective synthesis a focal point for researchers. Recent advancements in catalysis and green chemistry have enabled more efficient and sustainable routes to produce this compound, addressing the pharmaceutical industry's demand for environmentally friendly processes.

The compound's physicochemical properties, including its logP (a measure of lipophilicity frequently searched by medicinal chemists) and pKa, contribute to its favorable drug-like characteristics. These properties are crucial for optimizing bioavailability and blood-brain barrier penetration—key considerations in CNS drug development. As the pharmaceutical industry increasingly focuses on precision medicine, the ability to fine-tune these molecular attributes becomes ever more valuable.

In the context of current research trends, 3-(Piperidin-4-yl)pyrrolidin-3-ol has shown promise in computational drug discovery. The rise of AI-assisted molecular design (a hot topic in pharmaceutical research) has led to renewed interest in such scaffolds for virtual screening and molecular docking studies. This aligns with the broader industry shift toward digital chemistry and machine learning applications in drug development.

Quality control and analytical characterization of 3-(Piperidin-4-yl)pyrrolidin-3-ol typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy—methods commonly searched by analytical chemists. The compound's stability under various conditions is another area of active investigation, particularly for formulation scientists working on drug delivery systems. These aspects are critical for translating promising compounds into viable pharmaceutical products.

From a regulatory standpoint, the synthesis and handling of 3-(Piperidin-4-yl)pyrrolidin-3-ol comply with standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures (a consistently high-search topic) should always be observed when working with this or any chemical compound. The growing emphasis on sustainable chemistry practices has also influenced how such intermediates are produced and utilized in research settings.

The commercial availability of 3-(Piperidin-4-yl)pyrrolidin-3-ol through specialty chemical suppliers has facilitated its adoption in various research programs. Its price point and purity specifications (often searched as "high purity chemical suppliers") vary depending on the intended application, with pharmaceutical-grade material commanding premium pricing. This availability supports the compound's use in both academic and industrial research environments.

Looking forward, the potential applications of 3-(Piperidin-4-yl)pyrrolidin-3-ol continue to expand. Its incorporation into proteolysis targeting chimeras (PROTACs) and other novel therapeutic modalities represents an exciting frontier in drug discovery. As the scientific community's understanding of structure-activity relationships deepens, this compound and its derivatives will likely play increasingly important roles in addressing unmet medical needs.

In summary, 3-(Piperidin-4-yl)pyrrolidin-3-ol (CAS No. 2580188-25-4) stands as a compelling example of how carefully designed heterocyclic compounds can serve as valuable tools in modern chemical and pharmaceutical research. Its combination of structural features, synthetic accessibility, and biological relevance ensures its continued importance in the development of new therapeutic agents and research tools.